N'-[2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl]-N-(2-hydroxyethyl)ethanediamide

• IUPAC Name: N'-[2-(benzenesulfonyl)-2-thiophen-2-ylethyl]-N-(2-hydroxyethyl)oxamide
• InChI: InChI=1S/C16H18N2O5S2/c19-9-8-17-15(20)16(21)18-11-14(13-7-4-10-24-13)25(22,23)12-5-2-1-3-6-12/h1-7,10,14,19H,8-9,11H2,(H,17,20)(H,18,21)
• InChI Key: ALMXRVCHWDKLHK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)C(CNC(=O)C(=O)NCCO)C2=CC=CS2
• Molecular Formula: C16H18N2O5S2
• Molecular Weight: 382.5 g/mol

Description

N'-[2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl]-N-(2-hydroxyethyl)ethanediamide (NBTED) is an organic compound that has been studied for its wide range of applications in scientific research and lab experiments. It is a small molecule that is structurally similar to other sulfonamides and has been used in a variety of research areas, including biochemistry, physiology, and medicinal chemistry. NBTED has a wide range of properties that make it an ideal compound for use in laboratory experiments.

Mechanism of Action

N'-[2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl]-N-(2-hydroxyethyl)ethanediamide is a small molecule that is structurally similar to other sulfonamides. It is believed to act as a competitive inhibitor of enzymes, binding to the active site of the enzyme and blocking the binding of the substrate. N'-[2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl]-N-(2-hydroxyethyl)ethanediamide is also believed to act as a ligand for protein-protein interactions, binding to the active sites of proteins and affecting their structure and function.
Biochemical and Physiological Effects
N'-[2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl]-N-(2-hydroxyethyl)ethanediamide has been studied for its effects on biochemical and physiological processes. It has been shown to inhibit the activity of enzymes, such as proteases and kinases, and has been used in studies of drug metabolism and drug-target interactions. N'-[2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl]-N-(2-hydroxyethyl)ethanediamide has also been studied for its effects on cell growth and differentiation, and has been used in studies of the biochemistry and physiology of cells and tissues.

Advantages and Limitations for Lab Experiments

N'-[2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl]-N-(2-hydroxyethyl)ethanediamide has several advantages as a compound for use in laboratory experiments. It is a small molecule that is structurally similar to other sulfonamides, making it easy to synthesize and use in experiments. It is also relatively stable, making it suitable for use in a variety of experiments. In addition, N'-[2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl]-N-(2-hydroxyethyl)ethanediamide has been studied for its effects on biochemical and physiological processes, making it a useful compound for studies of drug metabolism and drug-target interactions. However, N'-[2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl]-N-(2-hydroxyethyl)ethanediamide is not without its limitations. It is not as soluble as other compounds, making it difficult to use in experiments that require high concentrations of the compound.

Future Directions

N'-[2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl]-N-(2-hydroxyethyl)ethanediamide has many potential applications in scientific research and lab experiments. It has been used in studies of enzyme kinetics and enzyme inhibition, protein-protein interactions, drug metabolism and drug-target interactions, and the biochemistry and physiology of cells and tissues. In the future, N'-[2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl]-N-(2-hydroxyethyl)ethanediamide could be used to study the mechanisms of action of drugs, to develop new drugs, and to study the effects of drugs on biochemical and physiological processes. In addition, N'-[2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl]-N-(2-hydroxyethyl)ethanediamide could be used to study the structure and function of proteins, and to develop new methods of drug delivery. Finally, N'-[2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl]-N-(2-hydroxyethyl)ethanediamide could be used to study the effects of environmental factors on biochemical and physiological processes.

Synthesis Methods

N'-[2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl]-N-(2-hydroxyethyl)ethanediamide can be synthesized using several different methods. The most common method is a three-step synthesis that involves the reaction of 2-aminobenzene-sulfonamide with 2-thiophen-2-yl ethyl chloride in the presence of a base, followed by hydrolysis of the resulting product with aqueous sodium hydroxide. This method is simple, efficient, and yields high yields of N'-[2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl]-N-(2-hydroxyethyl)ethanediamide. Other methods that have been used to synthesize N'-[2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl]-N-(2-hydroxyethyl)ethanediamide include the reaction of 2-aminobenzene-sulfonamide with 2-thiophen-2-yl ethyl bromide in the presence of a base, and the reaction of 2-aminobenzene-sulfonamide with 2-thiophen-2-yl ethyl bromide in the presence of a base followed by hydrolysis of the product.

Scientific Research Applications

N'-[2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl]-N-(2-hydroxyethyl)ethanediamide has been used in a wide range of scientific research applications. It has been studied for its ability to act as a substrate for enzymes, and has been used in studies of enzyme kinetics and enzyme inhibition. It has also been used as a ligand for protein-protein interactions, and has been used in studies of protein structure and function. N'-[2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl]-N-(2-hydroxyethyl)ethanediamide has also been used in studies of drug metabolism and drug-target interactions. In addition, N'-[2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl]-N-(2-hydroxyethyl)ethanediamide has been used in studies of the biochemistry and physiology of cells and tissues.